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Compound of Interest

Compound Name: CAY 10465

Cat. No.: B15603190 Get Quote

Technical Support Center: CAY 10465
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with CAY
10465. The information is designed to address common challenges related to solubility and

precipitation encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is CAY 10465 and what is its mechanism of action?

CAY 10465 is a selective and high-affinity agonist of the Aryl Hydrocarbon Receptor (AhR) with

a reported Ki of 0.2 nM.[1][2][3][4] It is a small molecule used in research to study the roles of

the AhR signaling pathway in various biological processes. CAY 10465 shows no significant

effect on the estrogen receptor.[1][2][3][4]

Q2: What are the basic physicochemical properties of CAY 10465?
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Property Value

Molecular Weight 317.13 g/mol [1][3]

Formula C15H9Cl2F3[1][3]

CAS Number 688348-33-6[1][3]

Appearance White to off-white solid[1]

Q3: What are the recommended solvents for dissolving CAY 10465?

CAY 10465 is a hydrophobic compound with poor aqueous solubility. The recommended

solvents for creating stock solutions are Dimethyl Sulfoxide (DMSO) and Ethanol. It is

practically insoluble in water.[5]

Solvent Reported Solubility

DMSO
≥ 100 mg/mL (315.33 mM)[1][6] or 63 mg/mL

(198.65 mM)[5]

Ethanol 40 mg/mL[5]

Water Insoluble[5]

Note: The solubility of CAY 10465 in DMSO can be affected by moisture. It is highly

recommended to use anhydrous, high-purity DMSO to achieve the best results.[1][5]

Q4: How should I store CAY 10465 powder and stock solutions?

Proper storage is crucial to maintain the stability and activity of CAY 10465.
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Form Storage Temperature Shelf Life

Powder -20°C 3 years[1]

4°C 2 years[1]

In Solvent -80°C 2 years[1]

-20°C 1 year[1]

To avoid repeated freeze-thaw cycles, it is recommended to aliquot stock solutions into smaller,

single-use volumes.[1][7]

Troubleshooting Guides
Issue 1: Precipitation of CAY 10465 in Stock Solution
Symptoms:

Visible particles or crystals in the DMSO or ethanol stock solution.

The solution appears cloudy or hazy.

Possible Causes & Solutions:
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Possible Cause Recommended Solution

Incomplete Dissolution

Ensure vigorous vortexing to fully dissolve the

powder. Gentle warming of the solution (e.g., in

a 37°C water bath for 5-10 minutes) or brief

sonication can also aid in dissolution.[8] Visually

inspect the solution against a light source to

confirm it is clear.

Stock Concentration is Too High

While CAY 10465 has high solubility in DMSO,

preparing solutions at the upper limit may lead

to instability. If precipitation occurs, consider

preparing a new stock solution at a slightly lower

concentration.

Moisture in DMSO

DMSO is hygroscopic and can absorb moisture

from the air, which can significantly reduce the

solubility of hydrophobic compounds.[9] Use

fresh, anhydrous, high-purity DMSO for

preparing stock solutions.

Precipitation Upon Thawing

If you observe precipitation after thawing a

frozen stock solution, thaw the vial slowly at

room temperature and vortex gently to ensure

the compound goes back into solution

completely. Avoid repeated freeze-thaw cycles

by preparing smaller aliquots.[7]

Issue 2: Precipitation of CAY 10465 Upon Dilution in
Aqueous Buffers or Cell Culture Media
Symptoms:

The aqueous solution becomes cloudy or forms a visible precipitate immediately or shortly

after adding the CAY 10465 DMSO stock.

Inconsistent results in cell-based assays.
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Possible Causes & Solutions:

Possible Cause Recommended Solution

"Solvent Shock"

This occurs when a compound dissolved in a

high concentration of an organic solvent is

rapidly diluted into an aqueous medium where it

is poorly soluble.[10] To mitigate this, pre-warm

the aqueous buffer or cell culture medium to

37°C. Add the DMSO stock solution dropwise

while gently vortexing or swirling the aqueous

solution to ensure rapid and even dispersion.

[10]

Final Concentration Exceeds Aqueous Solubility

The intended experimental concentration of

CAY 10465 may be higher than its solubility limit

in the final aqueous medium. The most direct

solution is to lower the final working

concentration. Perform a dose-response

experiment to identify the highest soluble

concentration that still yields the desired

biological effect.

High Final DMSO Concentration

While a small amount of DMSO is necessary to

maintain solubility, high concentrations can be

toxic to cells. Aim to keep the final DMSO

concentration in your assay at or below 0.5%.[9]

However, this low concentration may not be

sufficient to keep a high concentration of CAY

10465 in solution. A careful balance must be

struck.

Interaction with Media Components

Components in cell culture media, such as salts

and proteins, can affect the solubility of small

molecules.[11] The presence of serum proteins

can sometimes help to stabilize hydrophobic

compounds, but this is not always the case. It is

advisable to perform a solubility test in your

specific cell culture medium.
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Experimental Protocols
Protocol 1: Preparation of CAY 10465 Stock Solution

Materials: CAY 10465 powder, anhydrous 100% DMSO, sterile polypropylene tubes.

Calculation: Determine the mass of CAY 10465 required to achieve the desired stock

concentration (e.g., 10 mM).

Mass (mg) = 10 mM * 0.31713 g/mol * Volume (L)

Dissolution:

Weigh the CAY 10465 powder and place it in a sterile tube.

Add the calculated volume of 100% DMSO.

Vortex vigorously until the powder is completely dissolved. If necessary, warm the tube

briefly in a 37°C water bath.

Visually inspect the solution to ensure it is clear and free of particulates.

Storage: Aliquot the stock solution into smaller volumes and store at -20°C or -80°C.

Protocol 2: Determining the Kinetic Solubility of CAY
10465 in Aqueous Buffer or Cell Culture Medium
This protocol provides a method to estimate the maximum soluble concentration of CAY 10465
in your experimental medium.

Materials: CAY 10465 DMSO stock solution (e.g., 10 mM), your specific aqueous buffer or

complete cell culture medium, 96-well plate.

Procedure:

Prepare a serial dilution of your CAY 10465 stock solution in DMSO in a 96-well plate.

In a separate 96-well plate, add a fixed volume of your pre-warmed (37°C) aqueous buffer

or cell culture medium to each well.
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Transfer a small, equal volume (e.g., 1-2 µL) of each DMSO dilution into the

corresponding wells of the plate containing the aqueous medium. This will create a range

of final CAY 10465 concentrations. Ensure the final DMSO concentration is consistent

across all wells.

Include control wells containing only the medium and DMSO (vehicle control).

Seal the plate and incubate under your standard experimental conditions (e.g., 37°C) for a

duration that mimics your experiment (e.g., 2 hours).

Visually inspect each well for signs of precipitation (cloudiness, crystals). You can also use

a plate reader to measure light scattering at a wavelength where the compound does not

absorb (e.g., 620 nm) to quantify turbidity.

Analysis: The highest concentration that remains clear and free of precipitate is considered

the maximum kinetic solubility under those conditions.

Visualizations
Aryl Hydrocarbon Receptor (AhR) Signaling Pathway
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Caption: Canonical signaling pathway of the Aryl Hydrocarbon Receptor (AhR) upon activation

by a ligand such as CAY 10465.

Experimental Workflow for Troubleshooting
Precipitation
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Caption: A logical workflow for troubleshooting precipitation issues with CAY 10465.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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